Cas no 717-61-3 (4-Pyrimidinamine,2,6-bis(trifluoromethyl)-)

• Product Name: 4-Pyrimidinamine,2,6-bis(trifluoromethyl)-
• CAS No: 717-61-3
• MF: C₆H₃F₆N₃
• MW: 231.098541498184
• CID: 577615
• PubChem ID: 244542
• Update Time: 2025-04-19

4-Pyrimidinamine,2,6-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,2,6-bis(trifluoromethyl)-
• 2,6-bis(trifluoromethyl)pyrimidin-4-amine
• 2,6-bis-trifluoromethyl-pyrimidin-4-ylamine
• 6-Amino-2,4-bis-trifluormethyl-pyrimidin
• AC1L6DX1
• AC1Q4JW7
• AR-1D4716
• CTK2I0551
• NSC55492
• Pyrimidine,6-bis(trifluoromethyl)-
• MFCD08436604
• VVDQDNLSLIIHSI-UHFFFAOYSA-N
• SCHEMBL18923095
• NSC-55492
• 2,6-Bis(trifluoromethyl)-4-pyrimidinamine
• AKOS000320548
• AB44999
• DTXSID90288370
• 2,6-Bis(trifluoromethyl)-4-pyrimidinamine #
• Pyrimidine, 4-amino-2,6-bis(trifluoromethyl)-
• 717-61-3

• Inchi： 1S/C6H3F6N3/c7-5(8,9)2-1-3(13)15-4(14-2)6(10,11)12/h1H,(H2,13,14,15)
• InChI Key： VVDQDNLSLIIHSI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N=C(C(F)(F)F)N=1)(F)F

Computed Properties

• Exact Mass: 231.02319
• Monoisotopic Mass: 231.02311608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.591
• Boiling Point: 172.2°Cat760mmHg
• Flash Point: 57.9°C
• Refractive Index: 1.418
• PSA: 51.8
• LogP: 2.67760